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Compound of Interest

Compound Name: Apixaban-d3

Cat. No.: B146307

For researchers, scientists, and drug development professionals, adherence to proper chemical
disposal protocols is paramount for ensuring laboratory safety and environmental protection.
This guide provides essential, immediate safety and logistical information for the proper
disposal of Apixaban-d3, a deuterated analog of the anticoagulant Apixaban. The following
procedures are based on general best practices for pharmaceutical and deuterated compound
disposal and should be supplemented by a thorough review of your institution's specific safety
guidelines and local regulations.

Key Disposal Considerations and Regulatory
Oversight

Proper disposal of Apixaban-d3 is governed by regulations overseeing pharmaceutical and
chemical waste. The primary goal is to prevent the release of the compound into the
environment, particularly sewer systems, and to ensure the safety of personnel handling the
waste.
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Key Recommendations .
Regulatory Body . Citation
and Regulations

Governs the disposal of

hazardous and non-hazardous
pharmaceutical waste under

the Resource Conservation

and Recovery Act (RCRA).

Prohibits the sewering of [1112113114]

hazardous pharmaceutical

Environmental Protection
Agency (EPA)

waste and provides specific
management standards for
healthcare facilities under
Subpart P.

Regulates the disposal of

controlled substances. While
Drug Enforcement Apixaban is not currently a 5]
Administration (DEA) controlled substance, it's

crucial to verify the status of

any pharmaceutical waste.

May have more stringent
requirements for
) pharmaceutical and chemical
Local and State Regulations ) [51[6]
waste disposal than federal
guidelines. Always consult

local regulations.

Step-by-Step Disposal Protocol for Apixaban-d3 in a
Laboratory Setting

This protocol outlines a general procedure for the disposal of small quantities of Apixaban-d3
typically found in a research setting.

» Hazard Assessment: Before handling, consult the Safety Data Sheet (SDS) for Apixaban-
d3. The SDS for a similar compound, Apixaban Acid-13C,D3, indicates that it may cause
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damage to organs through prolonged or repeated exposure.[6] Another SDS for Apixaban-
13C-d3 states it is harmful if swallowed, in contact with skin, or if inhaled, and causes skin
and eye irritation.[7]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, when handling Apixaban-d3 and its waste.[6][7]

e Waste Segregation:

o Solid Waste: Collect solid Apixaban-d3 waste (e.g., unused compound, contaminated
consumables like weigh boats and filter paper) in a dedicated, clearly labeled hazardous
waste container.

o Liquid Waste: Collect liquid waste containing Apixaban-d3 (e.g., solutions, filtrates) in a
separate, sealed, and clearly labeled hazardous waste container. Do not mix with other
waste streams unless permitted by your institution's waste management plan.

o Contaminated Sharps: Any sharps (e.g., needles, razor blades) contaminated with
Apixaban-d3 should be disposed of in a designated sharps container.

e Waste Labeling: Label all waste containers with "Hazardous Waste," the full chemical name
("Apixaban-d3"), and any other information required by your institution and local regulations.

o Storage: Store hazardous waste containers in a designated, secure area away from
incompatible materials. Recommended long-term storage for the pure compound is at -20°C.

[6]

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor. Do not dispose of Apixaban-d3 down the drain.[6][7] The most common and
recommended disposal method for pharmaceutical waste is incineration by a licensed facility.

[1][2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of Apixaban-d3 in a laboratory setting.
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Apixaban-d3 Disposal Workflow
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Caption: Workflow for the proper disposal of Apixaban-d3 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Apixaban-d3: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146307#apixaban-d3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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